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In the intricate field of petrogenetic modeling, the accurate determination of pressure (P) and
temperature (T) conditions of rock formation is paramount. Amphiboles, a diverse group of
inosilicate minerals, are frequently employed as geothermobarometers to unravel the history of
metamorphic and igneous rocks. Among them, cummingtonite, a magnesium-iron silicate
hydroxide, serves as a critical indicator in specific geological settings. This guide provides a
comprehensive assessment of the reliability of cummingtonite in petrogenetic modeling,
comparing it with alternative minerals and presenting supporting experimental data for
researchers, scientists, and drug development professionals venturing into geomaterial
analysis.

Cummingtonite as a Petrogenetic Indicator

Cummingtonite is a monoclinic amphibole that forms a solid solution series between
magnesio-cummingtonite and the iron-rich end-member, grunerite.[1] Its occurrence is
typically associated with metamorphosed magnesium-rich rocks, amphibolites, and some felsic
volcanic rocks.[2] The stability and composition of cummingtonite are sensitive to changes in
temperature, pressure, and fluid composition, making it a valuable tool in petrogenetic studies.

[3114]

The reliability of cummingtonite as a petrogenetic indicator is rooted in its well-defined stability
field and its common coexistence with other pressure- and temperature-sensitive minerals.
Experimental studies have constrained its stability limits, providing a foundation for its use in
geothermobarometry.[1][3]
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Limitations and Considerations

Despite its utility, the application of cummingtonite in petrogenetic modeling is not without its
challenges. The nucleation of cummingtonite can be kinetically hindered, particularly in
calcium-free systems, which can affect the interpretation of experimental results and natural
assemblages.[5][6] Furthermore, the composition of cummingtonite, especially its Ca and Al
content, can influence its stability and partitioning of elements with coexisting phases,
introducing uncertainty into P-T estimates.[3]

Comparative Analysis with Alternative Minerals

The reliability of cummingtonite is best understood through comparison with other minerals
commonly used in petrogenetic modeling for similar rock compositions. The primary
alternatives include its orthorhombic polymorph, anthophyllite, and other calcic and sodic
amphiboles.

Cummingtonite vs. Anthophyllite

Cummingtonite and anthophyllite are chemically similar but differ in their crystal structure.
Magnesian anthophyllite is generally considered the lower-temperature form compared to
magnesio-cummingtonite at metamorphic temperatures between 600-700 °C.[3][7] The
transition between these two phases, known as the ortho-clino phase loop, is sensitive to both
temperature and the iron-to-magnesium ratio, offering a potential geothermometer.[3] However,
the precise location of the phase boundary can be influenced by minor components, requiring
careful chemical analysis.

Cummingtonite vs. Calcic Amphiboles (Actinolite and
Hornblende)

Cummingtonite often coexists with calcic amphiboles like actinolite and hornblende. A notable
miscibility gap exists between cummingtonite and actinolite, with the width of this gap being
temperature-dependent.[5][6][8] This solvus relationship can be exploited as a
geothermometer, with the compositions of the coexisting amphiboles providing an estimate of
the equilibration temperature.[5][6] However, the presence of sodium and aluminum, which are
more readily incorporated into hornblende, can complicate these simple binary models.
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Quantitative Data Summary

The following tables summarize key quantitative data for cummingtonite and its alternatives,
derived from experimental studies. This data provides a basis for comparing their applicability
in petrogenetic modeling.

. Key Petrogenetic
Mineral General Formula Crystal System L
Application

Geothermometry and

geobarometry in
Cummingtonite (Mg,Fe)7SisO22(0OH)2 Monoclinic metamorphosed mafic

and ultramafic rocks.

[1]3]

Geothermometry in
conjunction with
) ] ) cummingtonite;
Anthophyllite (Mg,Fe)7SisO22(0OH)2 Orthorhombic o
indicator of lower
temperatures in Mg-

rich rocks.[3][7]

Geothermometry
when coexisting with
o Caz(Mg,Fe)sSis022(0 o cummingtonite due to
Actinolite Monoclinic
H)2 a temperature-

dependent miscibility
gap.[5][6]

Geothermometry and
geobarometry, often in
higher-grade
Orthopyroxene (Mg,Fe)2Si206 Orthorhombic metamorphic rocks; its
equilibrium with
cummingtonite is P-T

sensitive.[3]
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Mineral
Assemblage

P-T Range of
Stability/Applicatio
n

Key Experimental
Finding

Reference

Cummingtonite +
Quartz + H20

400-800 °C, <1 - 15
kbar

Stability is highly
dependent on Mg/Fe
ratio and water
activity.[1][3]

Evans & Ghiorso
(1995)

Cummingtonite +

Actinolite

~500-600 °C at 2 kbar

A solvus exists
between
cummingtonite and
actinolite, which is
asymmetric and
temperature-
dependent.[5][6]

Cameron (1975)

Cummingtonite +
Anthophyllite

~600-700 °C

Magnesio-
cummingtonite is
generally the higher-
temperature phase
compared to
magnesian
anthophyllite.[3][7]

Evans & Ghiorso
(1995)

Cummingtonite +

Olivine + Quartz

< 10 kbar, < 740 °C

This assemblage is
restricted to lower

pressures.[3][7]

Evans & Ghiorso
(1995)

Cummingtonite +
Orthopyroxene +

Quartz

Generally higher T
and P than the olivine-

bearing assemblage.

Signifies higher

metamorphic grades.

[3]17]

Evans & Ghiorso
(1995)

Experimental Protocols

The quantitative data presented above are derived from hydrothermal and piston-cylinder

experiments. A generalized experimental protocol for determining the phase relations of

amphiboles is as follows:
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o Starting Materials: Synthetic mineral gels or natural mineral powders of known composition
are used as starting materials.

e Encapsulation: The starting material is sealed in a noble metal capsule (e.g., gold or
platinum) with a controlled amount of water to ensure water saturation.

o Experimental Apparatus: The capsule is placed in a pressure vessel, such as a hydrothermal
cold-seal pressure vessel for lower pressures or a piston-cylinder apparatus for higher
pressures.

o P-T Conditions: The vessel is heated to the desired temperature and pressurized to the
target pressure for a specific duration (days to months) to allow the charge to equilibrate.
Oxygen fugacity is often controlled using solid-state buffers (e.g., FMQ - fayalite-magnetite-
quartz).

e Quenching: At the end of the experiment, the vessel is rapidly cooled (quenched) to preserve
the high-temperature mineral assemblage.

e Analysis: The experimental products are identified and their compositions are determined
using techniques such as X-ray diffraction (XRD) and electron probe microanalysis (EPMA).

Visualization of Petrogenetic Relationships

To better illustrate the concepts discussed, the following diagrams, generated using the DOT
language, depict key relationships in petrogenetic modeling involving cummingtonite.
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Caption: Workflow for petrogenetic modeling using cummingtonite-bearing assemblages.
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Caption: Simplified phase relations of cummingtonite with related minerals.

Conclusion

Cummingtonite is a reliable and valuable indicator for constraining the pressure and
temperature conditions of formation for a range of metamorphic and igneous rocks. Its reliability
is enhanced when its composition and textural relationships with coexisting minerals, such as
anthophyllite, actinolite, and orthopyroxene, are carefully considered. Experimental data
provides a robust framework for the application of cummingtonite in geothermobarometry.
However, researchers must be mindful of the potential kinetic limitations and the influence of
minor chemical components. By integrating detailed petrographic analysis, precise mineral
chemical data, and a thorough understanding of the experimental constraints, the reliability of
petrogenetic models utilizing cummingtonite can be significantly improved.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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